![molecular formula C16H18FNO4S2 B2759620 5-fluoro-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2-methoxybenzenesulfonamide CAS No. 1448052-09-2](/img/structure/B2759620.png)
5-fluoro-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2-methoxybenzenesulfonamide
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Description
5-fluoro-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C16H18FNO4S2 and its molecular weight is 371.44. The purity is usually 95%.
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Scientific Research Applications
Occurrence, Fate, and Behavior of Parabens in Aquatic Environments
This review focuses on parabens, which, like fluorinated compounds, are widely used in pharmaceuticals and consumer products. It discusses their presence in aquatic environments, fate, and behavior, highlighting the need for further studies on their derivatives and potential environmental impact (Haman et al., 2015).
A Practical Synthesis of 2-Fluoro-4-bromobiphenyl
This paper describes a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a key intermediate for manufacturing certain pharmaceuticals. It highlights the challenges and solutions in synthesizing fluorinated compounds, which could be relevant to the synthesis of complex molecules like the one (Qiu et al., 2009).
Conversion of Plant Biomass to Furan Derivatives
This review elaborates on the conversion of plant biomass into valuable chemicals, including furan derivatives, which are crucial in sustainable chemistry. The connection to fluorinated compounds could lie in the shared interest in developing environmentally friendly and sustainable chemical processes (Chernyshev et al., 2017).
Fluoroalkylation Reactions in Aqueous Media
This review discusses the development of fluoroalkylation reactions, emphasizing environmental concerns and the need for mild, efficient methods to incorporate fluorinated groups into target molecules. It underscores the relevance of such methodologies in the synthesis of fluorinated compounds for pharmaceutical and material science applications (Song et al., 2018).
Properties
IUPAC Name |
5-fluoro-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-2-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FNO4S2/c1-22-15-8-5-12(17)9-16(15)24(20,21)18-10-14(19)11-3-6-13(23-2)7-4-11/h3-9,14,18-19H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USWLHKDOZWVCHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)S(=O)(=O)NCC(C2=CC=C(C=C2)SC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.